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Compound of Interest

Compound Name: 2-(2-oxocyclopentyl)acetic Acid

Cat. No.: B075209 Get Quote

Application Notes and Protocols for 2-(2-
oxocyclopentyl)acetic acid
Introduction: Understanding the Profile of a
Bifunctional Molecule
2-(2-oxocyclopentyl)acetic acid (CAS No. 1460-38-4) is a unique bifunctional molecule

incorporating both a carboxylic acid and a ketone within a cyclopentane framework.[1][2] This

structure makes it a valuable intermediate in organic synthesis, particularly in the development

of pharmaceuticals and complex organic molecules. Its utility, however, necessitates a

thorough understanding of its properties to ensure safe and effective handling in a research

and development setting.

These application notes provide a detailed guide for researchers, scientists, and drug

development professionals on the safe handling and storage procedures for 2-(2-
oxocyclopentyl)acetic acid. The protocols outlined below are designed to mitigate risks and

ensure the integrity of the compound throughout its lifecycle in the laboratory. The causality

behind each recommendation is explained to foster a culture of safety and scientific rigor.

Section 1: Physicochemical and Hazard Profile
A foundational element of safe chemical handling is a comprehensive understanding of the

substance's intrinsic properties and associated hazards.
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1.1: Physical and Chemical Properties
The physical state and properties of a chemical dictate many of the required handling and

storage considerations. 2-(2-oxocyclopentyl)acetic acid is a solid at room temperature with a

relatively low melting point.[1][3]

Property Value Source

CAS Number 1460-38-4 [1][2]

Molecular Formula C₇H₁₀O₃ [1][2]

Molecular Weight 142.15 g/mol [2]

Appearance Solid [4]

Melting Point 47-51 °C [1][3]

Boiling Point 316.5 °C at 760 mmHg [1]

Flash Point 159.5 °C [1]

Density 1.21 g/cm³ [1]

pKa (Predicted) 4.36 ± 0.10 [1]

1.2: Hazard Identification and GHS Classification
According to the Globally Harmonized System (GHS), 2-(2-oxocyclopentyl)acetic acid is

classified as an irritant.[2][5] It is crucial to recognize and respect these hazards to prevent

accidental exposure.

Pictogram:

alt text

Signal Word: Warning[3][5]

Hazard Statements:

H315: Causes skin irritation.[2][4][5]
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H319: Causes serious eye irritation.[2][4][5]

H335: May cause respiratory irritation.[2][4][5]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][5]

P264: Wash skin thoroughly after handling.[4][5]

P271: Use only outdoors or in a well-ventilated area.[4][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4][5]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4][5]

P312: Call a POISON CENTER or doctor/physician if you feel unwell.[4]

Section 2: Reactivity and Stability Profile
The dual functionality of 2-(2-oxocyclopentyl)acetic acid informs its reactivity. Understanding

its stability and potential for hazardous reactions is paramount for safe storage and handling.

2.1: General Reactivity
Carboxylic Acid Moiety: The carboxylic acid group can react with bases in an exothermic

neutralization reaction. It can also react with active metals to produce hydrogen gas.

β-Keto Acid Structure: As a β-keto acid, this compound is susceptible to decarboxylation

(loss of CO₂) upon heating.[6][7] This reaction is a common synthetic transformation but can

lead to pressure buildup in sealed containers if the material is stored at elevated

temperatures.
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2.2: Incompatible Materials
To prevent hazardous reactions, 2-(2-oxocyclopentyl)acetic acid should be stored separately

from the following classes of chemicals:

Strong Bases: (e.g., sodium hydroxide, potassium carbonate) - Can cause vigorous and

exothermic reactions.

Strong Oxidizing Agents: (e.g., potassium permanganate, sodium hypochlorite) - Can lead to

potentially violent reactions.

Reducing Agents: (e.g., sodium borohydride, lithium aluminum hydride) - May react with the

ketone and carboxylic acid moieties.

Active Metals: (e.g., sodium, potassium, magnesium) - Can displace hydrogen from the

carboxylic acid, generating flammable hydrogen gas.

Section 3: Protocols for Safe Handling and Storage
Adherence to standardized protocols is the cornerstone of laboratory safety. The following

sections provide detailed, step-by-step procedures for the safe management of 2-(2-
oxocyclopentyl)acetic acid.

3.1: Personal Protective Equipment (PPE)
The use of appropriate PPE is the first line of defense against chemical exposure. The

following PPE is mandatory when handling 2-(2-oxocyclopentyl)acetic acid:

Eye Protection: Chemical safety goggles are required. In situations with a higher risk of

splashing, a face shield should be worn in addition to goggles.

Hand Protection: Chemically resistant gloves, such as nitrile gloves, must be worn. Always

inspect gloves for tears or punctures before use and change them frequently.

Body Protection: A standard laboratory coat is required. For larger quantities or when there is

a significant risk of spillage, a chemically resistant apron should be worn over the lab coat.
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Respiratory Protection: Handling should be performed in a well-ventilated area, preferably

within a certified chemical fume hood, to minimize the inhalation of dust or vapors.[4] If a

fume hood is not available and there is a risk of generating dust, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors and particulates should be used.

Required Personal Protective Equipment

Eye Protection (Goggles/Face Shield)
Hand Protection (Nitrile Gloves)

Body Protection (Lab Coat/Apron)
Respiratory Protection (Fume Hood/Respirator)

Before Handling Chemical

Assess Risk of Exposure
(Splash, Dust, Vapor)

Don Appropriate PPE

Risk Identified

Proceed with Handling

Click to download full resolution via product page

Caption: Workflow for PPE selection before handling 2-(2-oxocyclopentyl)acetic acid.

3.2: Dispensing and Handling Protocol
Preparation: Designate a clean, uncluttered area for handling, preferably within a chemical

fume hood. Ensure that an appropriate spill kit is readily accessible.
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Container Inspection: Before opening, visually inspect the container for any signs of damage

or leakage.

Dispensing:

For solids, use a clean spatula or scoop to transfer the desired amount into a secondary

container. Avoid creating dust.

If the compound is to be dissolved, add the solvent to the solid slowly to prevent

splashing.

Cleaning: After dispensing, securely close the primary container. Clean any residual material

from the spatula and work surface.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete, even

if gloves were worn.

3.3: Storage Protocol
Proper storage is essential for maintaining the chemical's integrity and preventing hazardous

situations.

Container: Store in the original, tightly sealed container.[4]

Location:

Store in a cool, dry, and well-ventilated area.

Keep away from direct sunlight and heat sources to prevent potential decarboxylation.

Store in a cabinet designated for corrosive materials, preferably a non-metal cabinet to

avoid corrosion.[8]

Segregation:

Segregate from incompatible materials as listed in Section 2.2.

Specifically, store away from bases and oxidizing agents.
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Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

all relevant GHS hazard pictograms and statements.

Storage Requirements

Chemical Segregation

Cool, Dry, Well-Ventilated Away from Heat/Sunlight Tightly Sealed Container

Incompatible Materials Strong Bases Oxidizing Agents Active Metals

2-(2-oxocyclopentyl)
acetic acid

Corrosive-Designated
Storage Cabinet

Store in

Segregate from

Click to download full resolution via product page

Caption: Logical relationship for the proper storage of 2-(2-oxocyclopentyl)acetic acid.

Section 4: Emergency Procedures
In the event of an accidental exposure or spill, a rapid and informed response is critical.

4.1: First-Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Skin Contact: Immediately wash affected skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes.[4] If irritation develops or persists,

seek medical attention.

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[4] If the person is not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[4]
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4.2: Spill Response
Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

such as sand, vermiculite, or a commercial spill pillow.

Cleanup: Carefully sweep or scoop the absorbed material into a suitable, labeled container

for hazardous waste disposal. Avoid generating dust.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal: Dispose of all contaminated materials as hazardous waste in accordance with

institutional and local regulations.

4.3: Firefighting Measures
While 2-(2-oxocyclopentyl)acetic acid has a high flash point and is not considered highly

flammable, it is a combustible solid.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and

spread the fire.

Specific Hazards: Thermal decomposition may produce carbon monoxide and carbon

dioxide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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